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Compound Name: ethyl (2S)-2-hydroxypent-4-enoate

Cat. No.: B6150380 Get Quote

In-Depth Technical Guide: Ethyl (2S)-2-
hydroxypent-4-enoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl (2S)-2-hydroxypent-4-enoate is a valuable chiral building block in organic synthesis,

particularly in the pharmaceutical industry. Its bifunctional nature, possessing both a hydroxyl

group and an ester, along with a terminal alkene, makes it a versatile precursor for the

asymmetric synthesis of complex molecules. This technical guide provides a comprehensive

overview of its commercial availability, key chemical properties, and detailed experimental

protocols for its synthesis, purification, and analysis. Furthermore, it explores its application as

a strategic intermediate in the synthesis of bioactive molecules, including antiviral agents and

lactones, providing logical workflows for its utilization in drug discovery and development.

Commercial Availability
Ethyl (2S)-2-hydroxypent-4-enoate is commercially available from several fine chemical

suppliers. The typical purity levels and supplier information are summarized in the table below.

It is crucial for researchers to consider the enantiomeric excess (ee) and purity of the

commercially available material, as these factors can significantly impact the outcome of

stereoselective syntheses.
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Supplier CAS Number
Purity/Enantiomeri
c Excess (ee)

Notes

ChemScene 157920-22-4 ≥98% For research use only.

AChemBlock 157920-22-4 95% For research use only.

BenchChem 157920-22-4 Not specified For research use only.

LEAP CHEM CO.,

LTD.
157920-22-4 Not specified

Available as powder

or liquid.

Table 1: Commercial Suppliers of Ethyl (2S)-2-hydroxypent-4-enoate

Physicochemical Properties
A summary of the key physicochemical properties of ethyl (2S)-2-hydroxypent-4-enoate is

presented in the following table.

Property Value

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Appearance Colorless oil or liquid

CAS Number 157920-22-4

SMILES C=CCC(O)C(=O)OCC

InChIKey BHBWGDPROGTKMS-UHFFFAOYSA-N

Table 2: Physicochemical Properties of Ethyl (2S)-2-hydroxypent-4-enoate

Experimental Protocols
Enantioselective Synthesis via Asymmetric Allylation
The enantioselective synthesis of ethyl (2S)-2-hydroxypent-4-enoate can be achieved

through the asymmetric allylation of ethyl glyoxylate using a chiral catalyst. One common
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method involves a tin-mediated reaction.[1]

Materials:

Ethyl glyoxylate

Allyl bromide

Powdered tin

Ethanol

Chiral ligand (e.g., a derivative of BINOL)

Inert atmosphere (e.g., Argon or Nitrogen)

Sonication bath

Procedure:

In a flame-dried, two-necked round-bottom flask under an inert atmosphere, add powdered

tin and the chiral ligand in anhydrous ethanol.

Cool the mixture to the desired temperature (e.g., -78 °C) and add allyl bromide dropwise

with stirring.

After stirring for 30 minutes, add a solution of ethyl glyoxylate in anhydrous ethanol

dropwise.

The reaction mixture is then subjected to sonication for a specified period while maintaining

the temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Caption: Workflow for the asymmetric synthesis of ethyl (2S)-2-hydroxypent-4-enoate.

Purification by Flash Column Chromatography
The crude product can be purified by flash column chromatography on silica gel.

Materials:

Crude ethyl (2S)-2-hydroxypent-4-enoate

Silica gel (230-400 mesh)

Hexanes

Ethyl acetate

Glass column

Compressed air or nitrogen

Procedure:

Prepare a slurry of silica gel in a low-polarity eluent (e.g., 95:5 Hexanes:Ethyl Acetate) and

pack the column.

Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a

small amount of silica gel.

Carefully load the dried silica with the adsorbed product onto the top of the packed column.

Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and

gradually increasing to 20%).

Collect fractions and monitor by TLC to identify the fractions containing the pure product.
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Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified ethyl (2S)-2-hydroxypent-4-enoate as a colorless oil.

Analytical Methods
The structure of the synthesized compound can be confirmed using ¹H and ¹³C NMR

spectroscopy.[1]

¹H NMR (CDCl₃, 400 MHz):

δ 5.80 (m, 1H, -CH=CH₂)

δ 5.20-5.10 (m, 2H, -CH=CH₂)

δ 4.25 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

δ 4.15 (dd, J = 5.6, 4.4 Hz, 1H, -CH(OH)-)

δ 2.60-2.45 (m, 2H, -CH₂-CH=CH₂)

δ 1.30 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)

The enantiomeric excess (ee) of the synthesized product should be determined by chiral

HPLC.

Typical Conditions:

Column: Chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H).

Mobile Phase: A mixture of hexanes and isopropanol (e.g., 90:10).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

The retention times of the two enantiomers will differ, allowing for the calculation of the

enantiomeric excess by comparing the peak areas.
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Applications in Drug Development
Ethyl (2S)-2-hydroxypent-4-enoate serves as a versatile chiral precursor for the synthesis of

various biologically active molecules. Its stereocenter and functional groups can be elaborated

to construct complex molecular architectures.

Precursor for Lactone Synthesis
The terminal double bond and the ester functionality of ethyl (2S)-2-hydroxypent-4-enoate
can be manipulated to synthesize chiral lactones, which are common structural motifs in many

natural products and pharmaceuticals.

Ethyl (2S)-2-hydroxypent-4-enoate Protection of
Hydroxyl Group

e.g., TBDMSCl Oxidative Cleavage
of Alkene

e.g., Ozonolysis Reduction of
Resulting Aldehyde

e.g., NaBH4
Intramolecular

Cyclization
(Chiral Lactone)

Acid or Base
Catalysis

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of chiral lactones.

Intermediate in the Synthesis of Antiviral Agents
Chiral α-hydroxy esters are important intermediates in the synthesis of several antiviral drugs.

For instance, derivatives of ethyl (2S)-2-hydroxypent-4-enoate can be envisioned as

precursors for the synthesis of complex heterocyclic systems found in hepatitis C virus (HCV)

inhibitors like Daclatasvir. The stereochemistry at the α-position is often crucial for biological

activity.

Caption: Conceptual pathway for antiviral drug synthesis.

Conclusion
Ethyl (2S)-2-hydroxypent-4-enoate is a commercially accessible and highly valuable chiral

building block for the synthesis of complex, high-value molecules in the pharmaceutical and

fine chemical industries. The experimental protocols and logical workflows presented in this

guide provide a solid foundation for researchers and drug development professionals to

effectively utilize this compound in their synthetic endeavors. The ability to introduce a key
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stereocenter early in a synthetic route makes this reagent a powerful tool in modern

asymmetric synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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